3,7-Nonadienoic acid, 4,8-dimethyl-, methyl ester

• Molecular Formula: C12H20O2
• Molecular Weight: 196.29 g/mol
• IUPAC Name: methyl 4,8-dimethylnona-3,7-dienoate
• InChI: InChI=1S/C12H20O2/c1-10(2)6-5-7-11(3)8-9-12(13)14-4/h6,8H,5,7,9H2,1-4H3
• InChI Key: NFUZCYMNMNFXQI-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCC(=CCC(=O)OC)C)C
• CAS No.: 19435-42-8

Description

3,7-Nonadienoic acid, 4,8-dimethyl-, methyl ester is a useful research compound. Its molecular formula is C12H20O2 and its molecular weight is 196.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Methyl-5-hepten-2-one is converted into 4,8-dimethylnona-3,7-dienoic acid by reaction with β-carboxyethyltriphenylphosphonium chloride in dimethylsulfoxide using the method of H. S. Corey et al., J. Am. Chem. Soc. 86, 1884 (1964). The trans and cis isomer can be separated by chromatography at this point or a mixture of the two isomers employed in further reactions. The acid is then converted into the acid chloride using thionyl chloride at roomm temperature or slightly higher. The acid chloride is then treated with an alcohol, such as methanol or ethanol, at a temperature of about 40° for a few minutes to yield the ester, methyl 4,8-dimethylnona-3,7-dienoate and ethyl 4,8-dimethylnona-3,7-dienoate.